1-Propanol, 3,3',3''-[1,2,3-propanetriyltris(oxy)]tris-

• IUPAC Name: 3-[2,3-bis(3-hydroxypropoxy)propoxy]propan-1-ol
• InChI: InChI=1S/C12H26O6/c13-4-1-7-16-10-12(18-9-3-6-15)11-17-8-2-5-14/h12-15H,1-11H2
• InChI Key: DMABVNLMIWMRNK-UHFFFAOYSA-N
• Canonical SMILES: C(CO)COCC(COCCCO)OCCCO
• Molecular Formula: C12H26O6
• DSSTOX Substance ID: DTXSID20276609
• Molecular Weight: 266.33 g/mol
• CAS RN: 16607-62-8

Description

1-Propanol, 3,3',3''-[1,2,3-propanetriyltris(oxy)]tris- (also known as 1-Propanol or Isopropanol) is an organic compound with the molecular formula C3H8O3. It is a colorless liquid with a distinct alcohol-like odor. 1-Propanol is a volatile, flammable, and highly water-soluble compound with a wide range of industrial and scientific applications. It is used as a solvent, antifreeze, and as a precursor in the synthesis of other compounds.

Scientific Research Applications

Metabolic Pathways

1-Propanol, 3,3',3''-[1,2,3-propanetriyltris(oxy)]tris- and its related compounds undergo complex metabolic pathways. For example, oxprenolol, a β-receptor blocking agent structurally related to 1-propanol derivatives, has been found to undergo N-methylation as a metabolic pathway in dogs, which involves N-dealkylation followed by N-methylation (Leeson et al., 1973).

Hepatotoxicity Mechanisms

Studies have explored the hepatotoxic effects of compounds similar to 1-Propanol, 3,3',3''-[1,2,3-propanetriyltris(oxy)]tris-. For instance, 1,3-dichloro-2-propanol has been shown to induce hepatotoxicity through oxidative stress and inflammatory responses, highlighting the role of mitogen-activated protein kinases and nuclear factor-kappa B signaling pathways (Lee et al., 2016).

Toxicological Assessments

Toxicological evaluations of related alcohols, such as 1-propoxy-2-propanol, have revealed acute toxicity profiles, indicating systemic toxicity primarily associated with narcosis and severe local effects upon substantial exposure (Ballantyne et al., 1988).

Lymphotropic Prodrug Applications

A glyceride derivative of L-Dopa, which shares a structural resemblance to 1-Propanol, 3,3',3''-[1,2,3-propanetriyltris(oxy)]tris-, has been synthesized and tested for its anti-Parkinsonian activity, demonstrating the potential of such compounds in developing therapeutically valuable prodrugs (Garzon-Aburbeh et al., 1986).

Behavioral Teratology

Investigations into the behavioral teratogenicity of industrial alcohols like 1-propanol have provided insights into potential reproductive and developmental toxicities, although the structural similarity to ethanol did not result in consistent behavioral or neurochemical effects in the tested animal models (Nelson et al., 1989).